2,2-Difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid

• IUPAC Name: 2,2-difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid
• InChI: InChI=1S/C15H17F2NO5/c1-22-14(15(16,17)12(19)20)7-8-18(10-14)13(21)23-9-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,19,20)
• InChI Key: OPGWHGHOICGHKY-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCN(C1)C(=O)OCC2=CC=CC=C2)C(C(=O)O)(F)F
• Molecular Formula: C15H17F2NO5
• Molecular Weight: 329.30 g/mol

Description

2,2-Difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid, also known as DFPMA, is a novel compound with potential therapeutic applications in the field of neuroscience. It is a derivative of the neurotransmitter gamma-aminobutyric acid (GABA) and has been shown to have a high affinity for GABA receptors in the brain.

Mechanism of Action

2,2-Difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid acts as a GABA receptor modulator by binding to the GABA receptor and enhancing its activity. It has been shown to increase the release of GABA in the brain, which leads to an overall increase in GABAergic neurotransmission. This results in anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
2,2-Difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid has been shown to have anxiolytic and anticonvulsant effects in animal models. It has been found to increase the latency to seizure onset and decrease the duration of seizures. It has also been shown to reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2-Difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid in lab experiments is its high affinity for GABA receptors, which makes it a potent GABA receptor modulator. However, one limitation is that it is a relatively new compound and its long-term effects are not yet fully understood.

Future Directions

There are several future directions for research on 2,2-Difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid. One area of research could be the development of more potent and selective GABA receptor modulators based on the structure of 2,2-Difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid. Another area of research could be the investigation of the long-term effects of 2,2-Difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid on the brain and its potential for the treatment of neurological disorders. Additionally, the effects of 2,2-Difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid on other neurotransmitter systems could be studied to gain a better understanding of its mechanism of action.

Synthesis Methods

2,2-Difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid can be synthesized through a multistep process involving the reaction of various reagents. The first step involves the reaction of 3-methoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-Boc-3-pyrrolidinol to form the N-Boc-3-pyrrolidinyl-3-methoxyphenylacetyl chloride. The Boc group is then removed using trifluoroacetic acid to yield the N-3-pyrrolidinyl-3-methoxyphenylacetyl chloride. This is then reacted with 2,2-difluoroacetic acid to form the final product, 2,2-Difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid.

Scientific Research Applications

2,2-Difluoro-2-(3-methoxy-1-phenylmethoxycarbonylpyrrolidin-3-yl)acetic acid has been shown to have potential therapeutic applications in the field of neuroscience. It has been found to have a high affinity for GABA receptors in the brain and has been shown to modulate GABAergic neurotransmission. This makes it a potential candidate for the treatment of various neurological disorders such as anxiety, depression, and epilepsy.